Cas no 204512-94-7 (tetrahydrofuran-3-amine;hydrochloride)

• Product Name: tetrahydrofuran-3-amine;hydrochloride
• CAS No: 204512-94-7
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD06738925
• CID: 252962
• PubChem ID: 22239904
• Update Time: 2025-11-02

tetrahydrofuran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tetrahydrofuran-3-amine hydrochloride
• 3-Aminotetrahydrofuran Hydrochloride
• 3-Aminotetrahydrofuran, HCl
• 3-Furanamine,tetrahydro-, hydrochloride (1:1)
• Tetrahydro-furan-3-ylamine
• Tetrahydrofuran-3-ylamine hydrochloride
• 3-FuranaMine,tetrahydro-,hydrochloride
• tetrahydrofuran-3-amine-HCl
• TETRAHYDROFURAN-3-AMINIUM HCL
• TETRAHYDRO-FURAN-3-YLAMINE HCL
• Tetrahydro-furan-3-ylamine,2HCl
• oxolan-3-amine hydrochloride
• Tetrahydro-furan-3-ylamine HYDROCHLORIDE
• 3-Aminotetrahydrofuran HCl
• 3-Furanamine, tetrahydro-, hydrochloride
• TETRAHYDROFURAN-3-AMINE HCL
• (R)-tetrahydrofuran-3-aminehydrochloride
• (r)-3-amino tetrahydrofuran hydrochloride
• (S)-3-aminotetrahydrofuranhydrochloride
• PubChem20203
• Aminotetrahydrofuran HCl
• 3-oxol
• tetrahydrofuran-3-amine;hydrochloride

• MDL： MFCD06738925
• Inchi： 1S/C4H9NO.ClH/c5-4-1-2-6-3-4;/h4H,1-3,5H2;1H
• InChI Key： MHOVLDXJDIEEMJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1)N

Computed Properties

• Exact Mass: 123.04500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Topological Polar Surface Area: 35.2

Experimental Properties

• Boiling Point: 173.5°C at 760 mmHg
• PSA: 35.25000
• LogP: 1.23630

tetrahydrofuran-3-amine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on tetrahydrofuran-3-amine;hydrochloride

Comprehensive Overview of tetrahydrofuran-3-amine hydrochloride (CAS No. 204512-94-7): Properties, Applications, and Industry Insights

Tetrahydrofuran-3-amine hydrochloride (CAS No. 204512-94-7) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This hydrochloride salt derivative of 3-aminotetrahydrofuran has gained significant attention due to its unique structural features, which combine the reactivity of an amine group with the stability of a tetrahydrofuran ring system. The compound's molecular formula is C₄H₉NO·HCl, with a molecular weight of 123.58 g/mol, making it an important building block in modern organic chemistry.

Recent trends in drug discovery have highlighted the growing demand for saturated heterocyclic amines like tetrahydrofuran-3-amine hydrochloride, particularly in the development of novel CNS-active compounds and antiviral agents. Pharmaceutical researchers frequently search for "tetrahydrofuran amine derivatives in drug design" or "CAS 204512-94-7 supplier," reflecting the compound's importance in medicinal chemistry. The hydrochloride salt form offers improved solubility and handling characteristics compared to the free base, addressing common formulation challenges in API development.

The synthetic versatility of 204512-94-7 stems from its bifunctional nature—the amine group serves as an excellent nucleophile for amide bond formation or reductive amination, while the tetrahydrofuran ring provides conformational constraint valuable in structure-activity relationship studies. Industry publications often discuss "tetrahydrofuran-3-amine HCl applications" in the context of fragment-based drug discovery, where its moderate molecular weight and polar surface area make it an attractive scaffold. Analytical data shows the compound typically appears as a white to off-white crystalline powder with >98% purity by HPLC, meeting stringent quality requirements for pharmaceutical intermediates.

From a regulatory perspective, tetrahydrofuran-3-amine hydrochloride has been reviewed under REACH regulations, with safety data sheets emphasizing standard laboratory precautions for handling amine salts. Environmental fate studies indicate the compound is readily biodegradable under aerobic conditions, addressing growing concerns about "sustainable pharmaceutical intermediates" in green chemistry initiatives. The compound's stability profile allows for storage at room temperature in well-closed containers, protected from moisture—a practical advantage for industrial scale operations.

Market analysis reveals increasing interest in chiral tetrahydrofuran derivatives, with 204512-94-7 serving as a precursor for optically active compounds through resolution or asymmetric synthesis. Patent literature frequently cites this compound in claims related to "modulators of neurotransmitter receptors" and "kinase inhibitor scaffolds," particularly in therapeutic areas such as neurology and oncology. The global market for such fine chemicals is projected to grow at 6-8% annually, driven by expanding pharmaceutical R&D budgets and the need for structurally diverse building blocks.

Technical discussions often focus on the "scale-up synthesis of tetrahydrofuran-3-amine HCl," with optimized routes featuring catalytic hydrogenation or borane reduction of corresponding lactam precursors. Process chemists emphasize the importance of controlling residual solvents and byproducts to meet ICH guidelines, especially when the compound is intended for GMP applications. Recent advances in flow chemistry have enabled more efficient production of this intermediate, reducing waste generation and improving overall atom economy.

In analytical characterization, tetrahydrofuran-3-amine hydrochloride typically shows characteristic peaks in ¹H NMR (D₂O) at δ 3.8-4.0 (m, 2H), 3.6-3.7 (m, 1H), 3.2-3.4 (m, 2H), and 2.0-2.2 (m, 2H), with the hydrochloride salt formation confirmed by IR spectroscopy (N-H stretch at 2500-3000 cm^-1). These spectral features help distinguish it from related compounds like pyrrolidine derivatives or tetrahydrofuran-2-amine isomers, common topics in structure elucidation forums.

The compound's physicochemical properties—including water solubility (>100 mg/mL), melting point (208-210°C with decomposition), and partition coefficient (log P ~ -1.2)—make it particularly valuable for designing water-soluble drug candidates, a key focus area in contemporary medicinal chemistry. These characteristics explain frequent searches for "polar amine building blocks" and "salt forms to improve bioavailability" among research chemists.

Looking forward, tetrahydrofuran-3-amine hydrochloride is poised to maintain its importance in chemical research, particularly as interest grows in saturated oxygen-nitrogen heterocycles for targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's balance of polarity, stability, and synthetic accessibility aligns well with current trends toward "three-dimensional fragment libraries" in drug discovery. With proper handling and disposal procedures, it represents a valuable tool for advancing innovative therapeutic approaches while meeting evolving standards for chemical sustainability.